![molecular formula C40H70O2S2Sn2 B597982 4,8-Bis(2-butyl-n-octyloxy)-2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b']dithiophene CAS No. 1271439-08-7](/img/structure/B597982.png)
4,8-Bis(2-butyl-n-octyloxy)-2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b']dithiophene
Overview
Description
“4,8-Bis(2-butyl-n-octyloxy)-2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b’]dithiophene” is a chemical compound . It’s also known as [4,8-bis (2-butyloctoxy)-2-trimethylstannylthieno [2,3-f] 1benzothiol-6-yl]-trimethylstannane .
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple functional groups. It includes two butyl-n-octyloxy groups and two trimethylstannyl groups attached to a benzo[1,2-b:4,5-b’]dithiophene core .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, studies have reported a sulfide oxidation tuning approach in similar compounds for constructing a series of sulfone-based dual acceptor 1-2 (A1–A2)-type copolymers .Physical And Chemical Properties Analysis
The compound has a predicted boiling point of 557.5±45.0 °C . More detailed physical and chemical properties are not available in the current resources.Scientific Research Applications
Polymer Solar Cells
This compound plays a significant role in the development of new active layer materials for polymer solar cells (PSCs). The use of these new polymer materials has greatly boosted the power conversion efficiency (PCE) of PSCs. Recent results indicate that 7–8% PCEs have been achieved using polymers based on this compound .
Semiconductor Manufacturing
The compound is also used in the manufacturing of semiconductors. Its molecular formula is C34H54O2S2 and its IUPAC name is 4,8-bis(2-butyloctoxy)thieno2,3-fbenzothiole .
Environmentally Friendly Synthesis
The compound is part of the benzo[1,2-d;4,5-d’]bis[1,3]dithioles family. The formation of these compounds can be achieved with scandium(III)triflate, a less harmful reagent than the usually used Lewis acids. This provides a more environmentally friendly method to access high yields of these compounds .
Safety and Hazards
properties
IUPAC Name |
[4,8-bis(2-butyloctoxy)-2-trimethylstannylthieno[2,3-f][1]benzothiol-6-yl]-trimethylstannane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C34H52O2S2.6CH3.2Sn/c1-5-9-13-15-19-27(17-11-7-3)25-35-31-29-21-23-38-34(29)32(30-22-24-37-33(30)31)36-26-28(18-12-8-4)20-16-14-10-6-2;;;;;;;;/h21-22,27-28H,5-20,25-26H2,1-4H3;6*1H3;; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SWDLPBRTONKXQI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC(CCCC)COC1=C2C=C(SC2=C(C3=C1SC(=C3)[Sn](C)(C)C)OCC(CCCC)CCCCCC)[Sn](C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C40H70O2S2Sn2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
884.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,8-Bis(2-butyl-n-octyloxy)-2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b']dithiophene | |
CAS RN |
1271439-08-7 |
Source
|
| Record name | Stannane, 1,1'-[4,8-bis[(2-butyloctyl)oxy]benzo[1,2-b:4,5-b']dithiophene-2,6-diyl]bis[1,1,1-trimethyl- | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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